Cas no 31719-75-2 (3-(Phenoxymethyl)benzoic Acid)

3-(Phenoxymethyl)benzoic Acid Properties

Names and Identifiers

• Benzoic acid,3-(phenoxymethyl)-
• 3-(Phenoxymethyl)benzoic acid
• 3-Phenoxymethyl-benzoesaeure
• 3-phenoxymethyl-benzoic acid

• MDL： MFCD00436828
• InChIKey： URLYREZIPSJJQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O3/c15-14(16)12-6-4-5-11(9-12)10-17-13-7-2-1-3-8-13/h1-9H,10H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 228.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.079
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1

Experimental Properties

• LogP: 2.96380
• PSA: 46.53000
• Refractive Index: 1.605
• Boiling Point: 409.2°Cat760mmHg
• Melting Point: 118 °C
• Flash Point: 158.1°C
• Density: 1.222

3-(Phenoxymethyl)benzoic Acid Security Information

• HazardClass：IRRITANT

3-(Phenoxymethyl)benzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%